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Compound of Interest

Compound Name: Decursinol Angelate

Cat. No.: B1670155

Essential Safety and Handling Guide for
Decursinol Angelate

This guide provides crucial safety protocols, operational procedures, and disposal instructions
for handling Decursinol Angelate in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and effective use of this
compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Decursinol Angelate is classified with specific hazards that necessitate the use of appropriate
personal protective equipment. The primary hazards are skin irritation, serious eye irritation,
and potential respiratory irritation[1][2][3].

GHS Hazard Classifications:
o Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[1][3]
» Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)[1][3]

o Specific Target Organ Toxicity, Single Exposure: Category 3 (H335: May cause respiratory
irritation)[1][3]
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A comprehensive PPE strategy is mandatory to mitigate these risks.

Specification and
PPE Category Item
Rationale

Essential to prevent direct skin
contact, which can cause
) o irritation. For handling
Hand Protection Nitrile Gloves )
solutions, ensure gloves are
rated for chemical

resistance[4].

Required to protect against
) Safety Glasses with Side splashes and airborne powder,
Eye Protection ] ) )
Shields or Goggles which can cause serious eye

irritation[1][4].

A buttoned lab coat, preferably
made of cotton, protects

Body Protection Laboratory Coat against accidental spills and
contamination of personal
clothing]5].

Always handle the solid form of
Decursinol Angelate in a well-
ventilated area, such as a
chemical fume hood, to avoid
Respiratory Protection Fume Hood or Ventilated inhal?ng the Powder-ar]d |
Enclosure causing respiratory irritation[1]
[6]. For situations without
adequate ventilation, a
NIOSH-approved respirator

may be necessary[4][6].

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical for minimizing exposure and ensuring the
integrity of the compound.
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Receiving and Inspection:

e Upon receipt, inspect the container for any damage or leaks.
 Verify that the product label matches the order information.
Handling in the Laboratory:

o Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is
clean and uncluttered. Have all necessary equipment, including spill cleanup materials,
readily available.

» Weighing: Weigh the powdered compound within a fume hood or a ventilated balance
enclosure to prevent inhalation of dust.

o Solution Preparation: When preparing solutions, add the solvent to the pre-weighed
Decursinol Angelate slowly to avoid splashing. The compound is soluble in DMSOI[2][7].

o General Practices: Avoid eating, drinking, or smoking in the laboratory[8]. Wash hands
thoroughly after handling the compound, even if gloves were worn[1].

Storage:

» Store Decursinol Angelate in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated area.

e The recommended storage temperature is between -10°C and -25°C[2].
Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or personal exposure.
First-Aid Measures:

« If Inhaled: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention[1][8].
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« If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation persists, consult a
physician[1][8].

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention[1].

Spill Management:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills of the powder, carefully sweep or vacuum the material. Avoid
generating dust. Place the collected material into a sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Disposal Plan

All waste containing Decursinol Angelate must be treated as chemical waste and disposed of
according to institutional and local regulations.

e Solid Waste: Collect any unused powder and contaminated materials (e.g., weigh boats,
wipes) in a clearly labeled, sealed container.

» Liquid Waste: Collect solutions of Decursinol Angelate in a labeled, sealed waste container.
Do not pour down the drain.

o Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
designated chemical waste stream.

Quantitative Data Summary

The following table summarizes key quantitative data for Decursinol Angelate.
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Property Value Source(s)
Molecular Formula C19H2005 [3]
Molecular Weight 328.36 g/mol [2]

CAS Number 130848-06-5 [1]
Appearance White to beige powder [2]
Solubility DMSO: 2 mg/mL [2]

Storage Temperature -10°C to -25°C [2]

Acute Oral Toxicity (Rats) LDso > 2,000 mg/kg [9][10]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of Decursinol Angelate for use
in in vitro cell culture experiments.

Objective: To prepare a 10 mM stock solution of Decursinol Angelate in DMSO.

Materials:

Decursinol Angelate powder (CAS: 130848-06-5)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile pipette tips
Procedure:

o Calculate Required Mass: Determine the mass of Decursinol Angelate needed. For 1 mL of
a 10 mM stock solution:
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o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 328.36 g/mol * (1000 mg /1 g) = 3.28
mg

e Weighing: In a chemical fume hood, carefully weigh out 3.28 mg of Decursinol Angelate
powder onto a weigh boat.

e Solubilization: Transfer the powder to a sterile vial. Add 1 mL of sterile DMSO to the vial.

o Mixing: Cap the vial securely and vortex or sonicate briefly until the solid is completely
dissolved, resulting in a clear solution[2][7].

» Sterilization (Optional): If required for the experiment, filter-sterilize the stock solution using a
0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Visualizations

The following diagrams illustrate key procedural and biological aspects of working with
Decursinol Angelate.
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Caption: Safe Handling Workflow for Decursinol Angelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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